![molecular formula C15H21NO5 B6147835 (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(4-hydroxyphenyl)-2-methylpropanoic acid CAS No. 1283766-35-7](/img/no-structure.png)
(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(4-hydroxyphenyl)-2-methylpropanoic acid
Overview
Description
(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(4-hydroxyphenyl)-2-methylpropanoic acid, also known as (2R)-2-{[(t-Butyloxycarbonyl)amino]3-(4-hydroxyphenyl)-2-methylpropanoic acid (TBCHMP), is a small organic molecule that has a wide range of applications in the field of scientific research. TBCHMP is a versatile compound that can be used in a variety of experiments and is an important tool for scientists.
Mechanism of Action
TBCHMP is a small organic molecule that binds to specific target molecules in the body, such as enzymes, receptors, and other proteins. This binding causes a change in the structure of the target molecule, which leads to a change in its function. For example, when TBCHMP binds to an enzyme, it can inhibit its activity, leading to a decrease in the amount of product that the enzyme can produce.
Biochemical and Physiological Effects
TBCHMP has a variety of biochemical and physiological effects. It can inhibit the activity of certain enzymes, leading to a decrease in the production of certain products. It can also bind to receptors, leading to changes in the activity of certain hormones and other molecules in the body.
Advantages and Limitations for Lab Experiments
One of the main advantages of using TBCHMP in lab experiments is its versatility. It can be used in a variety of experiments and is an important tool for scientists. It is also relatively easy to synthesize, making it a cost-effective reagent. However, it is important to note that TBCHMP is a small molecule and can be easily degraded in certain conditions.
Future Directions
There are a variety of potential future directions for the use of TBCHMP. It could be used in the synthesis of peptide hormones, such as insulin and growth hormone, and in the synthesis of pharmaceuticals. It could also be used in the development of new drugs, as well as in the development of new diagnostic tests. Additionally, it could be used in the development of new enzyme inhibitors, as well as in the development of new enzyme assays. Finally, it could be used in the development of new affinity chromatography techniques.
Synthesis Methods
TBCHMP can be synthesized through a variety of methods. The most common method is the nucleophilic substitution of a tert-butyloxycarbonyl group for a hydroxyl group in 4-hydroxyphenyl-2-methylpropanoic acid. This reaction is catalyzed by an acid such as sulfuric acid or hydrochloric acid. The reaction is usually carried out in a solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).
Scientific Research Applications
TBCHMP is used in a variety of scientific research applications. It is used as a substrate in enzyme assays, as a reagent in peptide synthesis, and as a ligand in affinity chromatography. It is also used in the synthesis of peptide hormones, such as insulin and growth hormone, and in the synthesis of pharmaceuticals.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(4-hydroxyphenyl)-2-methylpropanoic acid involves the protection of the amine group, followed by the synthesis of the desired chiral intermediate, and then deprotection to obtain the final product.", "Starting Materials": [ "4-hydroxyphenylacetic acid", "tert-butyl carbamate", "2-methyl-3-hydroxybutyric acid", "DCC", "DMAP", "HCl", "NaOH", "EtOAc", "NaHCO3", "NaCl", "H2O" ], "Reaction": [ "Step 1: Protection of the amine group by reacting 4-hydroxyphenylacetic acid with tert-butyl carbamate in the presence of DCC and DMAP to obtain the tert-butyl carbamate ester intermediate.", "Step 2: Synthesis of the chiral intermediate by reacting the tert-butyl carbamate ester intermediate with 2-methyl-3-hydroxybutyric acid in the presence of HCl to obtain the (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(4-hydroxyphenyl)-2-methylpropanoic acid intermediate.", "Step 3: Deprotection of the tert-butyl carbamate group by reacting the (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(4-hydroxyphenyl)-2-methylpropanoic acid intermediate with NaOH in EtOAc to obtain the final product, (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(4-hydroxyphenyl)-2-methylpropanoic acid.", "Step 4: Purification of the final product by washing with NaHCO3, NaCl, and H2O." ] } | |
CAS RN |
1283766-35-7 |
Product Name |
(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(4-hydroxyphenyl)-2-methylpropanoic acid |
Molecular Formula |
C15H21NO5 |
Molecular Weight |
295.3 |
Purity |
95 |
Origin of Product |
United States |
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